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Introduction Alkaline-Surfactant (AS) flooding enhances oil recovery by combining alkali to react with

acidic crude oil components and surfactants to reduce interfacial tension (IFT). Neodol 25-3S is an alcohol

ethoxysulfate surfactant that functions as a highly effective preformed cosurfactant in alkaline floods [1].

Its primary role is to optimize the salinity requirement and performance of the in-situ petroleum acid soaps

generated when alkali reacts with the crude oil, leading to significantly higher oil recovery compared to

alkaline-only floods [1].

Mechanism of Action The enhanced oil recovery process using Neodol 25-3S involves several

interconnected mechanisms, as illustrated below.
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Formulation and Performance Data

Core Flood Test Formulations and Results [1] Table 1: Core flood test parameters and oil recovery

performance with Neodol 25-3S.
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Test Parameter
Test 1250
(Baseline)

Test 1254 (With
Neodol 25-3S)

Test 1251 (With
Polymer)

Test 1255 (With
Polymer & Neodol)

Crude Oil Mokoko South

(Acid No. 2.76)

Mokoko South

(Acid No. 2.76)

Mokoko South

(Acid No. 2.76)

Mokoko South (Acid

No. 2.76)

Alkali 0.8% wt.

Sodium
Hydroxide

0.8% wt.

Sodium
Hydroxide

0.8% wt. Sodium

Hydroxide

0.8% wt. Sodium

Hydroxide

Salinity 1.00% wt. NaCl 1.20% wt. NaCl 1.00% wt. NaCl 1.20% wt. NaCl

Preformed
Surfactant

None 0.30% wt.

Neodol 25-3S

None 0.30% wt. Neodol

25-3S

Polymer None None Yes (concentration

n/s)

Yes (concentration

n/s)

Oil Recovery (% of
water-flood
residual)

31% 61% 68% 86%

Table 2: Performance comparison of different preformed cosurfactants with a Northern Gulf Coast crude oil

(Acid No. 1.0, 164°F). Alkali used was 1.55% wt. Sodium Metasilicate [1].

Cosurfactant
Concentration (%
wt.)

Oil Recovery (% of water-flood residual
after 1 PV)

C20-24 Internal Olefin
Sulfonate

0.30% ~44%

C15-18 Internal Olefin
Sulfonate

0.30% ~37%

Neodol 25-3S 0.30% ~23%

Detailed Experimental Protocols
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Protocol 1: Core Flood Test for AS Formulation Screening

This protocol evaluates the efficacy of AS formulations, including those with Neodol 25-3S, under simulated

reservoir conditions [1].

Workflow for Core Flood Evaluation

1. Core Preparation
(Clean, dry, saturate with brine)

2. Crude Oil Saturation
(Establish initial oil saturation)

3. Primary Waterflood
(Simulate secondary recovery)

4. Chemical Slug Injection
(Injects AS formulation)

5. Polymer Drive Injection
(Mobility control and slug pusher)

6. Data Collection & Analysis
(Monitor production, calculate recovery)
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Materials and Equipment

Core Material: Berea sandstone core (e.g., 2" x 2" x 10", ~600 mD permeability, ~21% porosity) [1].
Fluids: Synthetic reservoir brine, crude oil (characterized for acid number), AS formulation, polymer

solution.
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Equipment: Core flood apparatus, high-pressure pumps, temperature-controlled oven, fraction

collector, data acquisition system.

Procedure

Core Initialization:
Mount the core in the core holder and apply confining pressure.
Saturate the core with synthetic brine under vacuum to achieve 100% water saturation.

Flood the core with crude oil at reservoir temperature to establish irreducible water saturation
(Swi).

Primary Waterflood:
Inject brine at a representative reservoir Darcy velocity (e.g., 1 ft/day [1]) until oil production

ceases.
Record the residual oil saturation (Sorw) as the baseline for chemical flood efficacy.

Chemical Flood:
Inject a pre-defined pore volume (PV) of the AS formulation. A typical formulation includes [1]:

Alkali (e.g., 0.8% NaOH or 1.55% Na₂SiO₃).
Preformed Cosurfactant (e.g., 0.30% wt. Neodol 25-3S).
Salt (e.g., NaCl) to achieve optimum salinity.

Maintain the injection at reservoir temperature and a constant flow rate.

Polymer Drive:
Inject a polymer solution (e.g., a mobility control agent like a polyacrylamide) to push the

chemical slug and stabilize the displacement front [1].
Data Analysis:

Calculate the incremental oil recovery from the chemical flood as a percentage of the residual
oil saturation after waterflood (Sorw).

Protocol 2: Interfacial Tension (IFT) Measurement for Salinity Optimization

The core flood efficacy is predicated on achieving ultra-low IFT. This protocol outlines the process for

determining the optimum salinity for an AS formulation.

Procedure

Formulation Preparation: Prepare a series of AS solutions with a fixed concentration of alkali and
Neodol 25-3S, but with varying salinity (e.g., NaCl concentration from 0.5% to 2.0% wt.).

IFT Measurement: Use a spinning drop tensiometer to measure the IFT between each AS solution
and the target crude oil at reservoir temperature [1] [2].

Salinity Requirement Identification: Plot IFT values against salinity. The salinity at which the
lowest IFT is observed is the "optimum salinity" for that specific AS formulation and crude oil pair [1].
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Implementation Guidelines and Best Practices

Surfactant Selection: Neodol 25-3S is particularly effective because it is significantly soluble in
the aqueous alkaline solution and its composition can be correlated with reservoir conditions to

optimize the salinity requirement of the in-situ formed surfactant system [1].
Synergy with Polymer: The combination of Neodol 25-3S with a mobility-controlling polymer is

critical for achieving high recovery, as shown in Table 1. The polymer improves sweep efficiency,
allowing the optimized surfactant system to contact more of the reservoir [1].

Formulation Flexibility: While NaOH was used in some tests, sodium metasilicate is also an
effective alkali. The choice can depend on reservoir mineralogy to minimize scale formation and alkali

consumption.

Important Notes for Researchers

Commercial Sourcing: Neodol 25-3S (CAS# 12688-28-7) is a commercial product. Researchers

are advised to contact chemical suppliers directly for procurement, specifications, and Safety Data
Sheets (SDS) [3] [4].

Patent Considerations: The use of Neodol 25-3S in AS flooding is covered by patents. For
commercial application, the relevant intellectual property must be respected [1] [3].

Mechanism Confirmation: While the general mechanism of IFT reduction is well-established [2],
detailed pore-scale mechanistic studies or specific signaling pathways related to Neodol 25-3S were

not identified in the search results. Further targeted experimentation may be required.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Neodol 25-3S in Alkaline-Surfactant Flooding: Application Notes].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1825920#neodol-25-3s-alkaline-surfactant-flooding-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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